Cas no 171290-94-1 (5,5'-Bis(tributylstannyl)-2,2'-bithiophene)

• Product Name: 5,5'-Bis(tributylstannyl)-2,2'-bithiophene
• CAS No: 171290-94-1
• MF: C₃₂H₅₈S₂Sn₂
• MW: 744.352925777435
• CID: 1354243
• PubChem ID: 329763507
• Update Time: 2025-08-05

5,5'-Bis(tributylstannyl)-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

• Stannane, [2,2'-bithiophene]-5,5'-diylbis[tributyl-
• 5,5'-BIS(TRIBUTYLSTANNYL)-2,2'-BITHIOPHENE
• tributyl-[5-(5-tributylstannylthiophen-2-yl)thiophen-2-yl]stannane
• 5,5′-Bis(tributylstannyl)-2,2′-bithiophene
• 5,5'-Bis(tributylstannyl)-2,2'-bithiophene 97%
• 171290-94-1
• AGN-PC-0N63KQ
• HCHJCBXNKUSQOT-UHFFFAOYSA-N
• SCHEMBL1253872
• DTXSID40441296
• 5,5'-Bis(tributylstannyl)-2,2'-bithiophene, 97%
• 5,5'-Bis(tributylstannyl)-2,2'-bithiophene

• MDL： MFCD01319063
• Inchi： 1S/C8H4S2.6C4H9.2Sn/c1-3-7(9-5-1)8-4-2-6-10-8;6*1-3-4-2;;/h1-4H;6*1,3-4H2,2H3;;
• InChI Key： HCHJCBXNKUSQOT-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC=C(C2=CC=C(S2)[Sn](CCCC)(CCCC)CCCC)S1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 744.20180 g/mol
• Monoisotopic Mass: 746.20240 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• Molecular Weight: 744.4

Experimental Properties

• Density: 1.217 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

5,5'-Bis(tributylstannyl)-2,2'-bithiophene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H400
• Warning Statement： P273-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2788 6.1 / PGIII
• WGK Germany：3

Additional information on 5,5'-Bis(tributylstannyl)-2,2'-bithiophene

Introduction to 5,5'-Bis(tributylstannyl)-2,2'-bithiophene (CAS No. 171290-94-1)

5,5'-Bis(tributylstannyl)-2,2'-bithiophene, identified by the Chemical Abstracts Service Number (CAS No.) 171290-94-1, is a specialized organotin compound that has garnered significant attention in the field of organic electronics and materials science. This bithiophene derivative, featuring a central bi-thiophene core substituted with two tri-n-butylstannyl groups, exhibits unique electronic and photophysical properties that make it a valuable building block for advanced functional materials.

The structure of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene consists of two thiophene rings connected through a central carbon-carbon bond, with each thiophene ring bearing a tri-n-butylstannyl moiety at the 5-position. This configuration imparts a high degree of steric bulk and tunable electronic characteristics, making it an attractive candidate for applications in organic semiconductors, optoelectronic devices, and polymer synthesis.

In recent years, the development of efficient and sustainable organic electronic devices has driven considerable research into novel conjugated organic molecules. Among these, bithiophene derivatives have emerged as pivotal materials due to their extended π-conjugation pathways, which facilitate charge transport and enable robust device performance. The introduction of organotin substituents in 5,5'-Bis(tributylstannyl)-2,2'-bithiophene not only enhances thermal stability but also provides a versatile platform for further functionalization via cross-coupling reactions.

One of the most compelling attributes of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene is its utility in Stille coupling reactions. This palladium-catalyzed coupling reaction allows for the introduction of diverse functional groups at specific positions on the bithiophene backbone, enabling the synthesis of tailored polymers and oligomers with tailored electronic properties. Such modifications are crucial for optimizing device performance in applications such as organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and photovoltaic cells.

Recent advancements in the field have highlighted the potential of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene in the development of high-performance polythiophenes. For instance, researchers have demonstrated that polymers derived from this monomer exhibit excellent charge mobility and stability under operational conditions. These properties are particularly important for next-generation flexible electronics, where devices must withstand mechanical stress while maintaining efficient performance.

The photophysical properties of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene also make it a promising candidate for optoelectronic applications. The compound exhibits strong absorption in the visible region of the electromagnetic spectrum, coupled with favorable energy levels that align well with those required for efficient exciton dissociation and charge transport. These characteristics are critical for applications such as organic photovoltaics (OPVs) and OLEDs.

In addition to its role as a monomer in polymer synthesis, 5,5'-Bis(tributylstannyl)-2,2'-bithiophene has been explored as an intermediate in the preparation of more complex architectures. For example, its reactivity with other organometallic reagents has enabled the synthesis of star-shaped molecules and dendrimers with tailored electronic and steric properties. Such materials are being investigated for their potential in nanotechnology and drug delivery systems.

The synthesis of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene typically involves the reaction of 2-bromothiophene with tri-n-butyltin chloride under palladium catalysis. This approach provides excellent regioselectivity and yield, making it a scalable process for industrial applications. The resulting compound can then be further functionalized through various cross-coupling reactions to produce a wide range of derivatives with distinct properties.

The use of organotin compounds like 5,5'-Bis(tributylstannyl)-2,2'-bithiophene in modern synthetic chemistry is not without challenges. One major consideration is the toxicity associated with tin-based compounds. However， recent developments in green chemistry have led to alternative synthetic routes that minimize the use of heavy metals while maintaining high efficiency. These advancements are crucial for ensuring sustainable practices in materials science.

Another area of active research is the exploration of alternative substrates to replace organotin compounds due to environmental concerns. While 5， 5’-Bis(tributylstannyl)- 2， 2’-bithiophene remains a valuable intermediate， researchers are increasingly turning to silicon-based or other non-toxic alternatives for certain applications。 Nevertheless， its unique properties continue to make it indispensable in many contexts.

In conclusion， CAS No. 171290-94-1 represents a significant advancement in the field of conjugated organic molecules。 The versatility and functionality of 5， 5’-Bis(tributylstannyle) - 2， 2’-bithiophene make it an essential component in the development of next-generation organic electronic devices。 Its role as a building block for high-performance polymers、 oligomers、 and other functional materials underscores its importance in both academic research and industrial applications。